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Compound of Interest

Compound Name: FD-1080

Cat. No.: B15553411 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with FD-1080, a near-infrared (NIR-II) fluorophore

used in in vivo imaging.[1][2] Given the absence of a specific Safety Data Sheet (SDS) for FD-
1080, the following procedures are based on best practices for handling potent chemical

compounds in a laboratory setting and information available for similar fluorophores.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling FD-1080 to minimize

exposure. The required PPE varies based on the task being performed.
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Task Required Personal Protective Equipment

Weighing and Aliquoting (Dry Powder)

Primary Containment: Use of a containment

ventilated enclosure (CVE), glovebox, or

chemical fume hood is essential to prevent

aerosol generation. Respiratory Protection: A

NIOSH-approved N95 or higher respirator is

recommended. Hand Protection: Double gloving

with nitrile gloves is required. Change gloves

frequently and immediately if contaminated.

Body Protection: A disposable, low-linting

coverall or a lab coat with tight-fitting cuffs. Eye

Protection: Chemical splash goggles or a full-

face shield.

Handling Solutions

Primary Containment: Work within a chemical

fume hood. Respiratory Protection: Not

generally required if working in a properly

functioning chemical fume hood. Hand

Protection: Nitrile gloves. Body Protection: A

dedicated lab coat. Eye Protection: Safety

glasses with side shields.

Experimental Protocols: Safe Handling and Disposal
Storage: Store FD-1080 in a cool (4°C), dry, and dark place, sealed from moisture and light.[2]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Preparation of Solutions:

Stock Solution: Prepare a stock solution by dissolving FD-1080 in an appropriate solvent like

DMSO.[1]

Working Solution: Dilute the stock solution with a suitable buffer (e.g., PBS) to the desired

concentration for experimental use.[1] All handling of the compound during preparation

should be done in a chemical fume hood.

Operational Plan: Step-by-Step Handling Procedure
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Preparation and Weighing of Dry Powder:

Step 1: Gowning and PPE: Before entering the designated handling area, don all required

PPE as specified in the table above for "Weighing and Aliquoting."

Step 2: Prepare the Containment Enclosure: Ensure the CVE, glovebox, or chemical fume

hood is clean and operating correctly.

Step 3: Introduce Materials: Carefully introduce the container of FD-1080, along with all

necessary tools (spatulas, weigh boats, vials, etc.), into the containment enclosure.

Step 4: Weighing: Perform all weighing and aliquoting operations within the containment

enclosure to prevent the escape of airborne particles.

Step 5: Sealing and Labeling: Securely seal all containers with the weighed compound.

Clearly label each container with the compound name, concentration, date, and

appropriate hazard warnings.

Step 6: Decontamination: Decontaminate all surfaces and tools inside the containment

enclosure according to your institution's established procedures.

Use in Experiments:

When using FD-1080 solutions, handle them within a chemical fume hood.

Wear appropriate PPE for handling solutions.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Disposal Plan:

All waste contaminated with FD-1080 is considered chemical waste and must be disposed of

according to institutional and local regulations.

Solid Waste: This includes used gloves, gowns, weigh boats, and any other disposable

materials that have come into contact with the compound. Collect all solid waste in a
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dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing FD-1080 in a sealed, labeled hazardous

waste container. Do not pour any solutions down the drain.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as chemical waste. The rinsed containers can then be disposed of

according to institutional guidelines.

Workflow for Safe Handling and Disposal of FD-1080
Caption: Workflow for the safe handling and disposal of FD-1080.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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